Cas no 2034289-55-7 (5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide)

• Product Name: 5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide
• CAS No: 2034289-55-7
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 5377422
• Update Time: 2025-06-08

5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide

• Inchi： 1S/C12H16BrNO3S/c13-11-2-1-10(17-11)12(15)14-5-8-18-9-3-6-16-7-4-9/h1-2,9H,3-8H2,(H,14,15)
• InChI Key： FJCVTUMMVJDZIR-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCCSC1CCOCC1)=O

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.1±45.0 °C(Predicted)
• pka: 13.50±0.46(Predicted)

Additional information on 5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide

5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide: A Comprehensive Overview

The compound 5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide, identified by the CAS number NO2034289-55-7, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structural features, which include a bromine atom at the 5-position of the furan ring, a thioether group attached to a tetrahydrofuran moiety, and an amide functional group. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in drug discovery and development. The presence of the bromine atom introduces electronic effects that can influence the molecule's interaction with biological targets, such as enzymes or receptors. The thioether group, derived from tetrahydrofuran, adds stability and enhances solubility properties, making it more amenable for use in pharmaceutical applications. Furthermore, the amide group plays a crucial role in hydrogen bonding, which is essential for molecular recognition and binding affinity.

One of the most promising applications of 5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide lies in its potential as a lead compound for anti-cancer drug development. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. The furan ring, a common structural motif in many bioactive compounds, further supports its potential as a scaffold for medicinal chemistry.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). The combination of the bromine atom and the thioether group creates a molecule with tailored electronic characteristics that can be exploited for advanced materials applications.

The synthesis of 5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of furan derivatives, the formation of thioether linkages through nucleophilic substitution reactions, and the construction of amide bonds via coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are exploring more sustainable methods, such as using biocatalysts or solvent-free conditions, to reduce environmental impact while maintaining product quality. These efforts align with global trends toward sustainable chemical manufacturing and highlight the importance of eco-friendly practices in modern drug development.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses provide detailed insights into its molecular structure and conformational preferences, which are critical for understanding its biological activity and physical properties.

In conclusion, 5-Bromo-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]-2-furancarboxamide represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an attractive candidate for both pharmacological and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.